Cas no 176088-59-8 (6-bromo-2-methyl-indan-1-one)

6-bromo-2-methyl-indan-1-one Properties

Names and Identifiers

• 6-Bromo-2-methyl-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one,6-bromo-2,3-dihydro-2-methyl-
• 6-BROMO-2-METHYL-1-INDANONE
• 6-bromo-2-methyl-2,3-dihydroinden-1-one
• 6-BROMO-2-METHYL-INDAN-1-ONE
• 6-Bromo-2-methylindan-1-one
• AKOS015912044
• EN300-119798
• BHA08859
• 176088-59-8
• SCHEMBL6475805
• BS-21765
• MFCD13152127
• CS-0138771
• AMY31504
• DTXSID40441438
• N12524
• 1H-Inden-1-one, 6-bromo-2,3-dihydro-2-methyl-
• SB34299
• 6-Bromo-2-methyl-1-indanone
• SY145253
• DB-369086
• XH0950
• 6-Bromo-2-methyl-2,3-dihydro-1-indanone
• 6-BroMo-2-Methyl-2,3-dihydroinden-1-one
• 6-broMo-2-Methyl-2,3-dihydro-1H-inden-1-one
• +Expand

• MDL： MFCD13152127
• InChIKey： GMJKJIUETGRADG-UHFFFAOYSA-N
• Inchi： 1S/C10H9BrO/c1-6-4-7-2-3-8(11)5-9(7)10(6)12/h2-3,5-6H,4H2,1H3
• SMILES： BrC1C=CC2=C(C=1)C(C(C)C2)=O

Computed Properties

• Exact Mass: 223.98400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 223.98368g/mol
• Heavy Atom Count: 12
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.82400
• PSA: 17.07000
• Boiling Point: 294.9±29.0 ºC (760 Torr),
• Flash Point: 91.4±11.6 ºC,
• Solubility: Almost insoluble (0.074 g/l) (25 º C),
• Density: 1.488±0.06 g/cm3 (20 ºC 760 Torr),

6-bromo-2-methyl-indan-1-one Security Information

6-bromo-2-methyl-indan-1-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%